17-Bromo-6beta,9-difluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate

Specification

• CAS No.: 61339-38-6
• Molecular Formula: C24H29BrF2O5
• Molecular Weight: 515.4 g/mol
• IUPAC Name: [2-[(6R,8S,10S,11S,13S,14S,16R,17R)-17-bromo-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Standard InChI: InChI=1S/C24H29BrF2O5/c1-12-7-15-16-9-18(26)17-8-14(29)5-6-21(17,3)24(16,27)19(30)10-22(15,4)23(12,25)20(31)11-32-13(2)28/h5-6,8,12,15-16,18-19,30H,7,9-11H2,1-4H3/t12-,15+,16+,18-,19+,21+,22+,23+,24?/m1/s1
• Standard InChI Key: XHSXHDWPLGGYKW-DPRWKBPVSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3C[C@H](C4=CC(=O)C=C[C@@]4(C3([C@H](C[C@@]2([C@]1(C(=O)COC(=O)C)Br)C)O)F)C)F
• Canonical SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)Br)C)O)F)C)F

Introduction

The compound 17-Bromo-6beta,9-difluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate is a synthetic corticosteroid derivative. It belongs to the class of glucocorticoids and is structurally characterized by its bromine and fluorine substitutions at specific positions on the steroid backbone. This compound is primarily studied for its potential pharmaceutical applications, particularly in anti-inflammatory and immunosuppressive therapies.

Structural Analysis

The molecular structure of this compound is based on the pregnane skeleton with specific functional groups enhancing its biological activity:

• Halogenation: The bromine at position 17 and fluorines at positions 6 and 9 significantly influence its potency and selectivity as a glucocorticoid.

• Hydroxy Groups: Hydroxyl groups at positions 11 and 21 are critical for receptor binding.

• Acetate Group: The acetate esterification at position 21 improves the compound's stability and absorption.

Pharmacological Significance

This compound's pharmacological relevance lies in its potential as a glucocorticoid receptor agonist:

• Anti-inflammatory Activity: The halogen substitutions enhance its anti-inflammatory properties by increasing receptor affinity.

• Immunosuppressive Effects: It may be used in conditions requiring immunosuppression, such as autoimmune diseases.

• Topical Applications: Its structural features make it suitable for topical formulations to treat skin inflammation.

Synthesis and Preparation

The synthesis of this compound involves the following steps:

• Starting from a steroidal precursor (e.g., hydrocortisone), selective bromination is performed at position 17.

• Fluorination reactions introduce fluorine atoms at positions 6 and 9.

• Hydroxylation at positions 11 and 21 is achieved using oxidizing agents.

• Acetylation of the hydroxyl group at position 21 completes the synthesis.

Molecular Interactions

The presence of halogens (bromine and fluorine) enhances the compound's lipophilicity and receptor binding efficiency. These modifications also improve its metabolic stability compared to non-halogenated corticosteroids.

Applications

This compound is investigated for the following uses:

• Pharmaceutical Development: As a candidate for anti-inflammatory drugs.

• Research Tool: To study glucocorticoid receptor interactions.

• Dermatological Agents: Potential use in treating psoriasis or eczema.